Cas no 1476736-37-4 (3-(4-morpholinopiperidin-1-yl)propan-1-amine)

• Product Name: 3-(4-morpholinopiperidin-1-yl)propan-1-amine
• CAS No: 1476736-37-4
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 5576956
• Update Time: 2025-10-22

3-(4-morpholinopiperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanamine, 4-(4-morpholinyl)-
• 3-(4-morpholinopiperidin-1-yl)propan-1-amine

• Inchi： 1S/C12H25N3O/c13-4-1-5-14-6-2-12(3-7-14)15-8-10-16-11-9-15/h12H,1-11,13H2
• InChI Key： SCVYJPZLLUYWMW-UHFFFAOYSA-N
• SMILES： N1(CCCN)CCC(N2CCOCC2)CC1

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 338.1±42.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Additional information on 3-(4-morpholinopiperidin-1-yl)propan-1-amine

Introduction to 3-(4-morpholinopiperidin-1-ylpropan-1-amine) and Its Significance in Modern Chemical Research

3-(4-morpholinopiperidin-1-ylpropan-1-amine), identified by its CAS number 1476736-37-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both morpholine and piperidine rings in its structure imparts unique pharmacological properties, making it a valuable candidate for further exploration.

The compound's structure, featuring a propylamine side chain attached to a piperidine ring that is further substituted with a morpholine moiety, suggests a high degree of molecular complexity. This complexity is not only a challenge but also an opportunity for researchers aiming to harness its potential. The morpholine ring, known for its ability to enhance solubility and bioavailability, plays a crucial role in modulating the compound's pharmacokinetic profile. Similarly, the piperidine ring contributes to its binding affinity and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of 3-(4-morpholinopiperidin-1-ylpropan-1-amine). Studies have indicated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in critical cellular pathways. One of the most notable areas of research has been its potential as an inhibitor of kinases, which are key players in numerous disease pathways, particularly in cancer biology.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-(4-morpholinopiperidin-1-ylpropan-1-amine) with target proteins with greater accuracy. These predictions have guided experimental efforts, leading to the identification of novel analogs with enhanced potency and selectivity. For instance, modifications to the propylamine side chain have been shown to significantly improve binding affinity while minimizing off-target effects.

The synthesis of 3-(4-morpholinopiperidin-1-ylpropan-1-amine) presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to achieve high yields and purity levels necessary for preclinical studies.

Preclinical studies have provided valuable insights into the pharmacological profile of 3-(4-morpholinopiperidin-1-yl)propan-1-amine. These studies have demonstrated its ability to modulate key signaling pathways involved in inflammation, pain, and neurodegeneration. The compound's ability to interact with multiple targets suggests its potential as a multitargeted therapeutic agent, which could be particularly beneficial in treating complex diseases.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In the case of 3-(4-morpholinopiperidin-1-yl)propan-1-amine, extensive in vitro and in vivo studies have been conducted to assess its toxicity profile and therapeutic potential. These studies have shown that the compound is well-tolerated at relevant doses, making it a promising candidate for further clinical development.

The future direction of research on 3-(4-morpholinopiperidin-1-yl)propan-1-amine is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in drug discovery technologies, such as high-throughput screening and structure-based drug design, will continue to play a crucial role in this process. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical reality.

In conclusion, 3-(4-morpholinopiperidin-1-yl)propan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make substantial contributions to modern medicine.